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0.5% 2% Lignocaine (with Statistical Significance Study
Centbucridine Adrenaline) (p-value) Details

Parameter

| Onset of Action (Seconds) | 105.2 - 162.9 s | 99.7 - 176.0 s | p = 0.647 (NSD) [1] p = 0.121 (NSD) [2] |
Measured from administration to subjective numbness/objective loss of sensation [1] [2]. | | Duration of
Action (Minutes) | 91.9 - 151.0 min | 91.6 - 111.1 min | p = 0.931 (NSD) [1] p = 0.00 (Significant) [2] | Time
from onset to return of normal sensation [1] [2]. | | Depth of Anesthesia (VAS Score 0) | 82% - 100% of
patients [2] [3] | 83% of patients [2] | p = 0.134 (NSD) [2] | Proportion of patients reporting no pain (VAS=0)
during procedure [2]. | | Cardiovascular Effect (Pulse Rate) | Statistically significant drop at 10 and 30 min
[1] | Not reported | p < 0.001 [1] | Suggests Centbucridine may promote cardiovascular stability [1] [3]. |

Detailed Experimental Protocols

The data in the summary table is derived from rigorous clinical trial designs. Here are the methodologies for

the key studies cited:

e Study 1: Randomized Controlled Trial in Children (2020) [1]

o Design: Split-mouth, triple-blind, randomized controlled trial.
o Participants: 56 children aged 12-14 years requiring bilateral dental procedures.
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o Intervention: Each participant received both 0.5% Centbucridine and 2% Lignocaine with
adrenaline on contralateral quadrants in random order via Inferior Alveolar Nerve Block
(IANB).

o Outcome Measurement:

= Onset & Duration: Measured using a stopwatch and assessed with a pre-validated
Visual Analog Scale (VAS).
= Pulse Rate: Monitored with a pulse oximeter.

e Study 2: Randomized Controlled Trial in Adults (2011) [2]

o Design: Double-blind, randomized controlled trial.
o Participants: 198 healthy adults (ASA-I) requiring lower molar extraction.

o Intervention: Participants randomly received a single cartridge of either 0.5% Centbucridine

or 2% Lignocaine with adrenaline (1:200,000) via IANB.

o Outcome Measurement:
= Onset & Duration: Measured by a nurse using a stopwatch, confirmed by subjective

patient report and objective pinprick test.
= Depth of Anesthesia: Patient-reported using a VAS (0-5) during extraction.

The workflow of a typical split-mouth trial, as used in the 2020 study, can be visualized as follows:
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Key Comparative Insights for Drug Development

For researchers, the data suggests several critical points for further exploration:

¢ Mechanism of Action: Lignocaine is a well-established amide-type local anesthetic that works by
blocking voltage-gated sodium channels, inhibiting nerve impulse initiation and conduction [4] [5].
Centbucridine is a quinoline derivative and is described as a non-ester, non-amide local anesthetic
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[2]. Preclinical data indicates it also acts on sodium channels but has an inherent vasoconstrictor
property, which may explain its longer duration without requiring adrenaline [2] [6].

¢ Clinical Profile: Centbucridine's key advantage is its longer duration of anesthesia and ability to
provide profound anesthesia without adrenaline [2] [3] [6]. This makes it a compelling candidate for
patients with contraindications to vasoconstrictors (e.g., cardiovascular disease, hyperthyroidism).

o Safety: Clinical trials report that Centbucridine is well-tolerated, with no significant adverse effects or
allergic reactions observed [2]. Its significant effect on reducing pulse rate warrants further
investigation into its systemic cardiovascular profile [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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